Cas no 124371-59-1 (methyl 5-bromo-2-chloro-3-nitro-benzoate)

• Product Name: methyl 5-bromo-2-chloro-3-nitro-benzoate
• CAS No: 124371-59-1
• MF: C₈H₅BrClNO₄
• MW: 294.486600637436
• MDL: MFCD12172987
• CID: 2197132
• PubChem ID: 43449021
• Update Time: 2025-11-02

methyl 5-bromo-2-chloro-3-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-bromo-3-nitrobenzoic acid
• methyl 5-bromo-2-chloro-3-nitro-benzoate
• SCHEMBL9084161
• MFCD12172987
• BCP29891
• F20999
• XVVAOPFGJSBHMS-UHFFFAOYSA-N
• SY019333
• Methyl 5-bromo-2-chloro-3-nitrobenzoate;5-Bromo-2-chloro-3-nitrobenzoic acid methyl ester
• AS-76506
• 5-bromo-2-chloro-3-nitrobenzoic acid methyl ester
• PB40052
• 124371-59-1
• methyl 5-bromo-2-chloro-3-nitrobenzoate
• CS-0141008

• MDL： MFCD12172987
• Inchi： 1S/C8H5BrClNO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
• InChI Key： XVVAOPFGJSBHMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.909
• Monoisotopic Mass: 292.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 2.9

Additional information on methyl 5-bromo-2-chloro-3-nitro-benzoate

Methyl 5-Bromo-2-Chloro-3-Nitro-Benzoate (CAS 124371-59-1): Properties, Applications, and Market Insights

Methyl 5-bromo-2-chloro-3-nitro-benzoate (CAS 124371-59-1) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitroaromatic ester features a unique combination of functional groups, including bromo, chloro, and nitro substituents, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₈H₅BrClNO₄, with a molecular weight of 294.49 g/mol.

The compound's crystalline structure and moderate solubility in organic solvents like dichloromethane and ethyl acetate make it particularly useful for laboratory applications. Researchers often employ methyl 5-bromo-2-chloro-3-nitro-benzoate as a building block for more complex molecules, especially in the development of heterocyclic compounds with potential biological activity. Recent studies highlight its role in creating novel antimicrobial agents, addressing growing concerns about antibiotic resistance.

In pharmaceutical applications, this benzoate derivative serves as a precursor for drug discovery programs targeting various diseases. The presence of multiple reactive sites allows for selective modifications, enabling medicinal chemists to explore diverse molecular architectures. Current research trends focus on its potential in developing small molecule inhibitors for protein-protein interactions, a hot topic in cancer therapy development.

The agrochemical industry utilizes CAS 124371-59-1 in the synthesis of crop protection agents. Its structural features contribute to the development of compounds with improved pest control properties while maintaining environmental safety profiles. With increasing global demand for sustainable agriculture solutions, this intermediate plays a role in creating next-generation biodegradable pesticides.

From a synthetic chemistry perspective, methyl 5-bromo-2-chloro-3-nitro-benzoate offers several advantages. The electron-withdrawing nitro group facilitates nucleophilic aromatic substitution reactions, while the ester functionality provides additional modification possibilities. These characteristics make it particularly valuable for parallel synthesis approaches in combinatorial chemistry, answering the pharmaceutical industry's need for rapid compound library generation.

Market analysis indicates steady growth in demand for 124371-59-1, driven by expanding research in medicinal chemistry and crop science. Suppliers typically offer this compound with purity levels exceeding 97%, meeting the stringent requirements of pharmaceutical applications. Current pricing trends reflect its status as a specialty chemical, with costs influenced by raw material availability and production scale.

Environmental and safety considerations for methyl 5-bromo-2-chloro-3-nitro-benzoate follow standard laboratory chemical protocols. Proper handling includes using personal protective equipment and working in well-ventilated areas. The compound's stability under normal conditions and defined storage requirements (typically 2-8°C in airtight containers) make it manageable for research applications.

Recent innovations in green chemistry have explored more sustainable synthesis routes for this benzoate derivative. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of its production, aligning with the chemical industry's sustainability goals. These developments address frequently searched topics about eco-friendly chemical synthesis in academic and industrial circles.

Quality control for CAS 124371-59-1 typically involves HPLC analysis, melting point determination, and spectroscopic characterization (IR, NMR). These analytical methods ensure batch-to-batch consistency, crucial for reproducible research results. The compound's well-defined spectral fingerprints also make it useful as a reference standard in method development.

Future prospects for methyl 5-bromo-2-chloro-3-nitro-benzoate appear promising, particularly in drug discovery applications. Its versatile reactivity pattern continues to attract attention from medicinal chemists exploring new therapeutic targets. The compound's role in developing COVID-19 related research (particularly in protease inhibitor studies) has recently emerged as an area of interest, reflecting current pharmaceutical priorities.

For researchers sourcing this material, technical specifications typically include appearance (off-white to pale yellow crystalline powder), purity (≥97%), and moisture content (<0.5%). Leading suppliers provide comprehensive technical data sheets and material safety information, addressing common queries about compound handling and storage conditions.

The scientific literature contains numerous references to applications of 124371-59-1, particularly in patents describing novel synthetic methodologies. These publications demonstrate the compound's utility across different chemistry disciplines, from academic research to industrial process development. Recent patent analyses show growing interest in its use for creating fluorescence probes and molecular sensors.

In conclusion, methyl 5-bromo-2-chloro-3-nitro-benzoate (CAS 124371-59-1) represents an important tool for modern chemical research. Its unique combination of functional groups and versatile reactivity continue to make it valuable across multiple disciplines. As chemical research evolves to address global health and agricultural challenges, this compound will likely maintain its relevance in scientific innovation.